3-Methoxy-4-nitroazobenzene

• CAS No.: 58683-84-4
• Molecular Formula: C13H11N3O3
• Molecular Weight: 257.24 g/mol
• IUPAC Name: (3-methoxy-4-nitrophenyl)-phenyldiazene
• InChI: InChI=1S/C13H11N3O3/c1-19-13-9-11(7-8-12(13)16(17)18)15-14-10-5-3-2-4-6-10/h2-9H,1H3
• InChI Key: OWYKQTDOYDDHKU-UHFFFAOYSA-N
• SMILES: COC1=C(C=CC(=C1)N=NC2=CC=CC=C2)[N+](=O)[O-]
• Synonyms: 3-methoxy-4-nitroazobenzene

Description

3-Methoxy-4-nitroazobenzene (C₁₃H₁₁N₃O₃, MW: 257.27 g/mol) is an aromatic azo compound characterized by a diazenyl (-N=N-) group bridging two benzene rings. One ring is substituted with a methoxy (-OCH₃) group at the 3-position and a nitro (-NO₂) group at the 4-position, while the other is unsubstituted . This compound is structurally significant in dye chemistry due to its chromophoric azo group and electron-withdrawing nitro substituent, which enhance light absorption properties.

Comparison with Similar Compounds

Key Properties :

• Applications : Primarily used as a dye intermediate or research chemical in photodynamic studies.

Comparison with Similar Compounds

Structural and Functional Group Comparisons

The following table highlights structural distinctions between 3-methoxy-4-nitroazobenzene and analogous compounds:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Functional Groups	Key Applications	Toxicity Profile
3-Methoxy-4-nitroazobenzene	C₁₃H₁₁N₃O₃	257.27	Azo (-N=N-), methoxy, nitro	Dye synthesis, photochemistry	Mutagenic; emits NOₓ
4-Dimethylaminoazobenzene	C₁₄H₁₅N₃	225.29	Azo (-N=N-), dimethylamino	Historical dye (butter yellow)	Carcinogenic (liver tumors)
3-Methoxy-4-nitrobenzoic acid	C₈H₇NO₅	197.15	Carboxylic acid, methoxy, nitro	Pharmaceutical intermediates	Limited toxicity data
3-Methoxy-4-nitrobenzaldehyde	C₈H₇NO₄	181.15	Aldehyde, methoxy, nitro	Organic synthesis	Not well characterized

Key Observations :

• Azo vs. Non-Azo Compounds: The presence of the azo group in 3-methoxy-4-nitroazobenzene and 4-dimethylaminoazobenzene distinguishes them from non-azo analogs like 3-methoxy-4-nitrobenzoic acid. Azo compounds are typically more chromophoric but carry higher toxicity risks .
• Substituent Effects : Nitro groups enhance electron-withdrawing properties, stabilizing the azo linkage but increasing mutagenicity. Methoxy groups donate electrons, slightly moderating reactivity .

Physicochemical Properties

• Solubility: 3-Methoxy-4-nitroazobenzene is sparingly soluble in water due to its non-polar aromatic rings but dissolves in organic solvents like DMSO. In contrast, 3-methoxy-4-nitrobenzoic acid exhibits higher water solubility due to its ionizable carboxylic acid group .
• Thermal Stability : The nitro group in 3-methoxy-4-nitroazobenzene contributes to thermal instability, leading to decomposition at elevated temperatures. Methyl esters of related compounds (e.g., methyl 3-methoxy-4-nitrobenzoate) show improved stability .